Cas no 1226781-81-2 (tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate)

• Product Name: tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate
• CAS No: 1226781-81-2
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• MDL: MFCD28965201
• CID: 2110297
• PubChem ID: 101043397
• Update Time: 2025-06-08

tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(methylsulfonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• CID 101043397
• t-Butyl 1-(methylsulfonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate
• MFCD28965201
• 5-Boc-1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole
• SCHEMBL16479715
• 1,1-Dimethylethyl 4,6-dihydro-1-(methylsulfonyl)pyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• W17585
• BS-43145
• DTXSID001124100
• CS-0183798
• DA-47066
• 5-Boc-1-(methylsulfonyl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• 1226781-81-2
• SY323474
• tert-butyl1-(methylsulfonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

• MDL： MFCD28965201
• Inchi： 1S/C11H17N3O4S/c1-11(2,3)18-10(15)13-6-8-5-12-14(9(8)7-13)19(4,16)17/h5H,6-7H2,1-4H3
• InChI Key： YQHMKJTVIUNLNL-UHFFFAOYSA-N
• SMILES： S(C)(N1C2=C(C=N1)CN(C(=O)OC(C)(C)C)C2)(=O)=O

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.9

Additional information on tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate

Comprehensive Overview of tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 1226781-81-2)

The compound tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 1226781-81-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of dihydropyrrolopyrazoles, which are known for their versatile applications in drug discovery and development. The presence of both methylsulfonyl and tert-butyl carboxylate functional groups in its structure makes it a valuable intermediate for synthesizing more complex bioactive compounds.

In recent years, the demand for heterocyclic compounds like tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate has surged due to their potential in targeting various biological pathways. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. The compound's unique pyrrolopyrazole core offers a rigid framework that can be modified to enhance binding affinity and selectivity, making it a hot topic in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the CAS No. 1226781-81-2 compound is often utilized in multistep organic synthesis. Its tert-butyl protecting group provides stability under acidic conditions, while the methylsulfonyl moiety can act as a leaving group or participate in nucleophilic substitution reactions. These properties make it a versatile building block for constructing small molecule libraries, which are essential for high-throughput screening in drug discovery programs.

The growing interest in personalized medicine and targeted therapies has further elevated the importance of compounds like tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate. Its potential applications extend to proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development that aims to degrade disease-causing proteins. This aligns with the current trend of exploring degradation-based therapeutics, a topic frequently searched in scientific databases and AI-driven research platforms.

Another area where this compound shines is in computational chemistry and molecular modeling. Researchers leverage its well-defined structure to perform docking studies and quantitative structure-activity relationship (QSAR) analyses. These computational techniques are increasingly popular among scientists seeking to optimize drug candidates with minimal experimental effort, a trend reflected in the rising number of related queries on search engines.

In conclusion, tert-butyl 1-methylsulfonyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 1226781-81-2) is a multifaceted compound with broad applications in modern pharmaceutical research. Its relevance to kinase inhibition, PROTAC technology, and computational drug design positions it at the forefront of innovative therapeutic strategies. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation medicines.